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Compound of Interest

Compound Name: trichlorocobalt

Cat. No.: B079429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis, characterization, and physical properties

of newly developed tetrachlorocobaltate(II) salts. The unique characteristics of these

compounds, arising from the interplay between the tetrahedral [CoCl₄]²⁻ anion and various

organic cations, are making them a subject of increasing interest in fields ranging from

materials science to medicinal chemistry. This document provides a consolidated overview of

their key physical properties, detailed experimental protocols for their preparation and analysis,

and visualizations of experimental workflows.

Core Physical Properties: A Tabulated Summary
The physical properties of tetrachlorocobaltate(II) salts are intrinsically linked to the nature of

the accompanying organic cation. The size, shape, charge, and hydrogen-bonding capabilities

of the cation significantly influence the crystal packing, thermal stability, and magnetic

interactions within the solid state. The following tables summarize the key quantitative data

extracted from recent studies on a selection of new tetrachlorocobaltate(II) salts.
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Compo
und

Crystal
System

Space
Group

a (Å) b (Å) c (Å) β (°) Ref.

(2-amino-

5-

picoliniu

m)₂[CoCl

₄]

Monoclini

c
P2₁/c 8.0734 14.6297 15.6913 103.034 [1]

[4-

NO₂Bz-2-

MePy]₂[C

oCl₄]

Monoclini

c
P2₁/n - - - - [2]

[4FBzTP

P]₂[CoCl₄

]

Monoclini

c
P2₁/c - - - - [3]

(C₁₁H₁₈N

₂O)₂[CoC

l₄]₂·H₂O

Orthorho

mbic
Pccn 29.090 9.774 11.751 90 [4]

[NH₃(CH

₂)₅NH₃]

[CoCl₄]

Monoclini

c
P2₁/c 7.1633 15.940 11.137 98.44 [5]

Table 1: Crystallographic Data for Selected Tetrachlorocobaltate(II) Salts.
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Compound Magnetic Behavior Key Findings Ref.

Dicationic

Imidazolium/Pyridiniu

m Salts

Weak

Antiferromagnetic

Magnetic susceptibility

(χMT values) are

higher than salts with

monocationic

counterions.[1]

[1]

[4-NO₂Bz-2-

MePy]₂[CoCl₄]

Weak

Antiferromagnetic

The salt displays

weak

antiferromagnetic

interaction with the

lowering of

temperature.[2]

[2]

(C₁₁H₁₈N₂O)₂[CoCl₄]₂·

H₂O

Weak

Antiferromagnetic

Coupling

Magnetic susceptibility

measurements

indicate the presence

of weak

antiferromagnetic

coupling interactions.

[4]

[4]

[NH₃(CH₂)₅NH₃]

[CoCl₄]

Paramagnetic (Curie-

Weiss)

Exhibits slightly

positive deviations of

the magnetic

susceptibility from the

Curie-Weiss law,

consistent with the ⁴A₂

ground state for the

tetrachlorocobaltate

anion.[5]

[5]

Table 2: Magnetic Properties of Selected Tetrachlorocobaltate(II) Salts.
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Compound
Melting Point
(°C)

Thermal
Stability

Solubility Ref.

Dicationic

Imidazolium/Pyri

dinium Salts

Varies

Thermal stability

of phosphonium

or imidazolium-

based salts is

higher than that

of pyridinium or

triethylaminoniu

m analogues.[1]

Soluble in polar

solvents

(methanol,

water).[1]

[1]

[4-NO₂Bz-2-

MePy]₂[CoCl₄]
- - - [2]

(C₁₁H₁₈N₂O)₂[Co

Cl₄]₂·H₂O
-

Characterized by

thermodifferential

and gravimetric

analyses.[4]

- [4]

[NH₃(CH₂)ₙNH₃]

[CoCl₄] (n=8, 10)
Below 100

The compounds

with eight and

ten carbon atoms

show phase

transitions in the

solid state.[5]

- [5]

Table 3: Thermal and Solubility Properties of Selected Tetrachlorocobaltate(II) Salts.

Experimental Protocols
The synthesis and characterization of new tetrachlorocobaltate(II) salts generally follow a well-

established set of procedures. Below are detailed methodologies for the key experiments

involved.

Synthesis of Tetrachlorocobaltate(II) Salts
A common method for the preparation of tetrachlorocobaltate(II) salts involves the reaction of a

cobalt(II) salt, typically cobalt(II) chloride hexahydrate, with the chloride salt of the desired
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organic cation in a suitable solvent.

Materials:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

Chloride salt of the organic cation (e.g., 2-amino-5-picolinium chloride)

Solvent (e.g., ethanol, methanol, water, or a mixture thereof)

Procedure:

Dissolve stoichiometric amounts of cobalt(II) chloride hexahydrate and the organic cation

chloride salt in the chosen solvent. The molar ratio is typically 1:2 (Co²⁺:cation⁺).

Stir the resulting solution at room temperature for a specified period, often several hours, to

ensure complete reaction.

Slowly evaporate the solvent at room temperature or by gentle heating to induce

crystallization.

Collect the resulting crystals by filtration, wash with a small amount of cold solvent, and dry

in a desiccator.

Characterization Techniques
A comprehensive characterization of the synthesized salts is crucial to determine their structure

and physical properties.

Single-Crystal X-ray Diffraction: This technique provides definitive information about the

crystal structure, including bond lengths, bond angles, and the overall packing of the ions in

the solid state.

Powder X-ray Diffraction (PXRD): PXRD is used to confirm the phase purity of the bulk

crystalline material.

UV-Visible Spectroscopy: This method is employed to study the electronic transitions within

the [CoCl₄]²⁻ anion and to investigate charge transfer interactions between the anion and the
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cation.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

characteristic vibrational modes of the organic cation and to confirm the absence of water or

solvent molecules in the final product (unless they are part of the crystal structure).

Magnetic Susceptibility Measurements: These measurements, typically performed over a

range of temperatures, provide insight into the magnetic behavior of the cobalt(II) center,

indicating whether the material is paramagnetic, ferromagnetic, or antiferromagnetic.

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) are used to determine the thermal stability of the compounds, identify

phase transitions, and determine melting points.

Visualizing Experimental and Logical Workflows
The following diagrams, generated using the DOT language, illustrate the typical experimental

workflow for the synthesis and characterization of new tetrachlorocobaltate(II) salts, and the

logical relationship between the cation structure and the resulting physical properties.

Caption: Experimental workflow for the synthesis and characterization of new

tetrachlorocobaltate(II) salts.

Caption: Logical relationship between the organic cation structure and the physical properties

of tetrachlorocobaltate(II) salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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